Cas no 147-78-4 (Butanedioic acid,2,3-dihydroxy-, potassium salt (1:2), (2R,3R)-rel-)

• Product Name: Butanedioic acid,2,3-dihydroxy-, potassium salt (1:2), (2R,3R)-rel-
• CAS No: 147-78-4
• MF: C₄H₄K₂O₆
• MW: 226.267563819885
• CID: 185016
• Update Time: 2026-05-14

Butanedioic acid,2,3-dihydroxy-, potassium salt (1:2), (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy-, potassium salt (1:2), (2R,3R)-rel-
• potassium hydrogene tartrate
• DIPOTASSIUM (R*,R*)-(+/-)-TARTRATE
• potassium hydrogen tartaric acid
• potassium hydrogen tartrate
• tartaric acid monopotassium salt

• Inchi： InChI=1S/C4H6O6.2K/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2
• InChI Key： AVTYONGGKAJVTE-UHFFFAOYSA-L
• SMILES： [K+].[K+].O=C(C(C(C([O-])=O)O)O)[O-]

Computed Properties

• Exact Mass: 187.97200

Experimental Properties

• PSA: 117.89000
• LogP: -3.45730